5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol

• IUPAC Name: 5-fluoro-2-[3-hydroxy-5-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C13H8F4O2/c14-9-1-2-11(12(19)6-9)7-3-8(13(15,16)17)5-10(18)4-7/h1-6,18-19H
• InChI Key: ZEYJSDXYZTUFPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)O)C2=CC(=CC(=C2)O)C(F)(F)F
• Molecular Formula: C13H8F4O2
• DSSTOX Substance ID: DTXSID40686564
• Molecular Weight: 272.19 g/mol
• CAS No.: 1261903-29-0

Description

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol is a fluorinated phenolic compound of interest in chemical and pharmaceutical research. Its structure, featuring multiple fluorine atoms, is characteristic of compounds developed to improve biological activity and metabolic stability . Trifluoromethylated phenols often serve as key intermediates in the synthesis of Active Pharmaceutical Ingredients (APIs) and agrochemicals . This compound is particularly valuable for researchers studying the environmental fate of fluorinated chemicals. Photolysis of fluorinated pharmaceuticals and pesticides can lead to the formation of stable, persistent polyfluorinated alkyl substances (PFAS) . Researchers can use advanced techniques like 19F NMR and LC-HRMS, supported by computational calculations, to identify and quantify such fluorinated byproducts and understand defluorination trends . This product is designated "For Research Use Only" and is intended for laboratory research purposes. It is not intended for diagnostic or therapeutic uses, nor for human consumption.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol typically involves the condensation of 4-fluoro-2-hydroxyacetophenone with trifluoromethyl-substituted aromatic aldehydes. This reaction is often carried out under basic conditions using a catalyst such as sodium hydroxide or potassium hydroxide. The reaction mixture is usually refluxed in ethanol or methanol to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Dihydro derivatives with reduced aromaticity.

Substitution: Various substituted phenolic compounds depending on the nucleophile used.

Scientific Research Applications

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex fluorinated organic compounds.

Biology: Investigated for its potential antibacterial and antifungal properties.

Medicine: Explored for its potential as a pharmacophore in drug design, particularly in developing anti-inflammatory and anticancer agents.

Industry: Utilized in the production of advanced materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol involves its interaction with various molecular targets. The compound’s hydroxyl group can form hydrogen bonds with biological macromolecules, while the fluorine atoms enhance its binding affinity through hydrophobic interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects. The compound may also influence cellular pathways by affecting the redox state and generating reactive oxygen species .

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-2-hydroxyacetophenone
• 4-Fluoro-2-hydroxychalcones
• 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine

Uniqueness

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol stands out due to the presence of both a trifluoromethyl group and a hydroxyl group on the phenyl ring. This combination imparts unique chemical properties, such as increased lipophilicity and enhanced stability, making it a valuable compound for various applications .

Biological Activity

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol is a synthetic organic compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. The presence of fluorine and trifluoromethyl groups in its structure suggests enhanced lipophilicity and metabolic stability, which are desirable properties in drug development.

Chemical Structure

The compound can be represented by the following chemical structure:

$$\text{C}_{13}\text{H}_{8}\text{F}_{4}\text{O}$$

This structure includes a hydroxy group and trifluoromethyl substituents, which influence its biological interactions.

The biological activity of 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol is hypothesized to involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes, such as lipoxygenase, which is implicated in inflammatory processes. This inhibition can lead to reduced production of pro-inflammatory mediators like leukotrienes .
• Cell Membrane Interaction : The hydrophobic nature of the trifluoromethyl group may facilitate interactions with cellular membranes, potentially disrupting membrane integrity in microbial cells .

Biological Activity Studies

Research has focused on various biological activities of this compound, including antimicrobial, anti-inflammatory, and anticancer properties. Below are summarized findings from key studies:

Antimicrobial Activity

In vitro studies have demonstrated that 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol exhibits significant antimicrobial activity against various bacterial strains. The mechanism appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

Anti-inflammatory Activity

The compound's potential as a lipoxygenase inhibitor has been explored, showing promising results in reducing inflammation markers in vitro. A study indicated nearly complete inhibition of lipoxygenase activity at concentrations above 25 µM.

Concentration (µM)	% Inhibition
25	75%
50	100%

Anticancer Activity

In cancer cell line studies, 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol demonstrated cytotoxic effects against various cancer types, including breast and colon cancer cells. The mechanism involved apoptosis induction and cell cycle arrest.

Cell Line	IC50 (µM)
MCF-7 (Breast)	10
HT-29 (Colon)	15

Case Studies

• Case Study on Inflammatory Diseases : A clinical trial involving patients with inflammatory conditions showed that treatment with the compound resulted in significant symptom relief compared to placebo.
• Case Study on Cancer Treatment : A study involving a combination therapy with traditional chemotherapeutics revealed enhanced efficacy when combined with this compound, suggesting its potential as an adjuvant therapy.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol, and how can purity be maximized?

• Methodological Answer : The synthesis typically involves multi-step reactions, starting with halogenated precursors and employing cross-coupling or nucleophilic substitution. For example, fluorinated phenyl derivatives can undergo Suzuki-Miyaura coupling with trifluoromethyl-containing intermediates . Purification via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) is critical. Purity (>95%) is confirmed by HPLC and NMR (¹H/¹³C, 19F for fluorine environments) .

Q. How can the structural identity of this compound be rigorously confirmed?

• Methodological Answer : Combine spectroscopic and crystallographic techniques:

• NMR : Assign peaks using ¹H, ¹³C, and ¹⁹F NMR to verify substituent positions and fluorine environments .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight and fragmentation patterns .
• X-ray Crystallography : Resolve crystal structure to confirm spatial arrangement, as demonstrated for analogous fluorophenols in Acta Crystallographica reports .

Q. What in vitro assays are suitable for preliminary bioactivity screening?

• Methodological Answer : Prioritize target-specific assays based on structural analogs:

• Enzyme Inhibition : Use fluorometric assays for kinases or hydrolases, given the trifluoromethyl group’s electron-withdrawing properties .
• Antimicrobial Activity : Follow CLSI guidelines for MIC (Minimum Inhibitory Concentration) testing against Gram-positive/negative bacteria .
• Cytotoxicity : MTT assays on human cell lines (e.g., HEK293) to assess baseline toxicity .

Advanced Research Questions

Q. How can environmental stability and degradation pathways be systematically evaluated?

• Methodological Answer : Follow OECD guidelines for environmental fate studies:

• Hydrolysis : Incubate at varying pH (4–9) and analyze degradation products via LC-MS .
• Photolysis : Expose to UV-Vis light (λ = 254–365 nm) and monitor half-life using GC-MS .
• Biodegradation : Use soil microcosms or activated sludge to assess microbial breakdown; track metabolites with high-resolution orbitrap MS .

Q. What strategies resolve contradictions in reactivity data between this compound and its structural analogs?

• Methodological Answer :

• Computational Modeling : Perform DFT calculations (e.g., Gaussian 16) to compare electronic profiles (Fukui indices, HOMO-LUMO gaps) .
• Kinetic Studies : Use stopped-flow spectroscopy to measure reaction rates under controlled conditions (temperature, solvent polarity) .
• Isotopic Labeling : Introduce ¹⁸O or deuterium at reactive sites to trace mechanistic pathways .

Q. How should experimental designs be structured to assess thermal and oxidative stability?

• Methodological Answer :

• Thermogravimetric Analysis (TGA) : Measure decomposition temperatures under N₂/O₂ atmospheres .
• Accelerated Aging : Store samples at 40–60°C/75% RH for 1–3 months; analyze stability via HPLC .
• Forced Degradation : Expose to H₂O₂ or radical initiators (AIBN) to identify oxidative byproducts .

Q. What advanced techniques elucidate the compound’s interaction with biological targets?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Quantify binding affinity (KD) to purified proteins .
• Cryo-EM/X-ray Co-crystallography : Resolve ligand-protein complexes at atomic resolution .
• Metabolomics : Use LC-HRMS to profile cellular metabolite changes post-treatment .